Cas no 848472-61-7 (tert-butyl N-(2-methyl-1,3-thiazol-4-yl)carbamate)

tert-butyl N-(2-methyl-1,3-thiazol-4-yl)carbamate structure
848472-61-7 structure
Product Name:tert-butyl N-(2-methyl-1,3-thiazol-4-yl)carbamate
CAS No:848472-61-7
MF:C9H14N2O2S
MW:214.284660816193
MDL:MFCD27923451
CID:1090317
PubChem ID:59858006
Update Time:2025-04-20

tert-butyl N-(2-methyl-1,3-thiazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (2-methylthiazol-4-yl)carbamate
    • tert-butyl N-(2-methyl-1,3-thiazol-4-yl)carbamate
    • 4-(Boc-amino)-2-methylthiazole
    • FCH2491977
    • SY247387
    • AX8226707
    • AC6916
    • EN300-142109
    • A934987
    • MFCD27923451
    • 848472-61-7
    • SCHEMBL2600848
    • tert-Butyl(2-methylthiazol-4-yl)carbamate
    • MDL: MFCD27923451
    • Inchi: 1S/C9H14N2O2S/c1-6-10-7(5-14-6)11-8(12)13-9(2,3)4/h5H,1-4H3,(H,11,12)
    • InChI Key: NNWHAYYMOHDJME-UHFFFAOYSA-N
    • SMILES: S1C=C(N=C1C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 214.07759887g/mol
  • Monoisotopic Mass: 214.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.5
  • XLogP3: 2.3

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